2-(Tert-butoxycarbonyl)-2-azaspiro[3.3]heptane-5-carboxylic acid

• IUPAC Name: 2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azaspiro[3.3]heptane-7-carboxylic acid
• InChI: InChI=1S/C12H19NO4/c1-11(2,3)17-10(16)13-6-12(7-13)5-4-8(12)9(14)15/h8H,4-7H2,1-3H3,(H,14,15)
• InChI Key: FMXDCKXALFUSRR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)CCC2C(=O)O
• Molecular Formula: C12H19NO4
• Molecular Weight: 241.28 g/mol
• CAS RN: 1250999-54-2

Description

“2-(Tert-butoxycarbonyl)-2-azaspiro[3.3]heptane-5-carboxylic acid” is a chemical compound with the Inchi Code 1S/C13H21NO4/c1-12(2,3)18-11(17)14-9-6-13(7-9)4-8(5-13)10(15)16/h8-9H,4-7H2,1-3H3, (H,14,17) (H,15,16). It is stored at a temperature of 2-8°C.

Molecular Structure Analysis

The molecular structure of this compound is represented by the Inchi Code 1S/C13H21NO4/c1-12(2,3)18-11(17)14-9-6-13(7-9)4-8(5-13)10(15)16/h8-9H,4-7H2,1-3H3, (H,14,17) (H,15,16). This indicates that the compound has a spirocyclic structure with a carboxylic acid and a tert-butoxycarbonyl (Boc) protected amine.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not mentioned in the available resources.

Scientific Research Applications

Synthetic Routes and Chemical Space Exploration
Meyers et al. (2009) introduced two scalable synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, showcasing its utility for selective derivation on azetidine and cyclobutane rings. This compound serves as a gateway to novel chemical spaces, especially as an alternative to piperidine systems, emphasizing its importance in the development of diverse molecular scaffolds for further research and drug design applications (Meyers, Muizebelt, van Wiltenburg, Brown, & Thorarensen, 2009).

Amino Acid Analogues for Drug Design
Radchenko, Grygorenko, and Komarov (2010) contributed to the synthesis of 2-azaspiro[3.3]heptane-derived amino acids, specifically targeting ornithine and GABA analogues. Their work underlines the structural significance of these compounds in medicinal chemistry, offering a foundation for the synthesis of constrained amino acids that can be leveraged in drug design and biochemistry (Radchenko, Grygorenko, & Komarov, 2010).

Protection Group Chemistry
The development of a new reagent for the introduction of Boc (tert-butoxycarbonyl) protecting group to amines by Rao et al. (2017) illustrates the pivotal role of 2-(Tert-butoxycarbonyl)-2-azaspiro[3.3]heptane-5-carboxylic acid derivatives in the synthesis of N-Boc-amino acids. This advancement highlights the compound's relevance in simplifying the synthesis and purification processes for protected amino acids, thereby facilitating various applications in peptide synthesis and pharmaceutical chemistry (Rao, Nowshuddin, Jha, Divi, & Rao, 2017).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may be harmful if swallowed or inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.